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Compound of Interest

Compound Name: ME3221

Cat. No.: B1676122 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of ME3221, a competitive angiotensin AT1

receptor antagonist, for hypertension research. It covers the compound's mechanism of action,

summarizes key preclinical findings, and offers detailed experimental protocols for researchers

investigating its therapeutic potential.

Core Concepts: Mechanism of Action
ME3221 is a surmountable, competitive antagonist of the angiotensin II type 1 (AT1) receptor.

[1] Angiotensin II is a potent vasoconstrictor and a key component of the Renin-Angiotensin-

Aldosterone System (RAAS), which plays a central role in blood pressure regulation. By

competitively binding to the AT1 receptor, ME3221 prevents angiotensin II from exerting its

pressor effects, leading to vasodilation and a reduction in blood pressure.[2]

The RAAS pathway is a critical regulator of blood pressure. ME3221's therapeutic effect stems

from its ability to block this pathway at the AT1 receptor, thereby mitigating the downstream

effects of angiotensin II, which include vasoconstriction, aldosterone release, and sodium and

water retention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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